Cas no 163882-71-1 (Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-)

163882-71-1 structure
Product name:Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-
Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-
- Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- (9CI)
- SCHEMBL16219742
- 163882-71-1
- 2,2,2-trifluoro-1-(2-methylcyclopenten-1-yl)ethanone
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- Inchi: InChI=1S/C8H9F3O/c1-5-3-2-4-6(5)7(12)8(9,10)11/h2-4H2,1H3
- InChI Key: RCXQKCIQVRRYMQ-UHFFFAOYSA-N
- SMILES: FC(C(C1CCCC=1C)=O)(F)F
Computed Properties
- Exact Mass: 178.06057
- Monoisotopic Mass: 178.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- Related Literature
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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